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Compound Focus: 9,9-Bis(6-bromohexyl)fluorene

CAS No.: 269059-34-9

Cat. No.: S3139900

Get Quote

Chemical Identification & Storage Specifications

The table below summarizes the key identification and quantitative storage data for 9,9-Bis(6-

bromohexyl)fluorene.

Property Specification / Value

CAS RN 570414-33-4 [1]

Appearance White to Almost white powder to crystal [1]

Recommended Storage Room Temperature (Recommended in a cool and dark place, <15°C) [1]

Physical State (20°C) Solid [1]

Melting Point 70.0 to 74.0 °C [1]

Purity >98.0%(HPLC) [1]

Hazard and Handling Information

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s3139900?utm_src=pdf-body
https://www.smolecule.com/products/s3139900?utm_src=pdf-interest
https://www.smolecule.com/products/s3139900?utm_src=pdf-body
https://www.smolecule.com/products/s3139900?utm_src=pdf-body
https://www.tcichemicals.com/IN/en/p/B3552
https://www.tcichemicals.com/IN/en/p/B3552
https://www.tcichemicals.com/IN/en/p/B3552
https://www.tcichemicals.com/IN/en/p/B3552
https://www.tcichemicals.com/IN/en/p/B3552
https://www.tcichemicals.com/IN/en/p/B3552
https://www.smolecule.com/products/s3139900?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


This compound requires careful handling to prevent irritation. The table below outlines the key hazard

information.

Category Information

GHS Hazard
Statements

H315: Causes skin irritation. H319: Causes serious eye irritation. [1]

Precautionary
Measures

Wear protective gloves, eye protection, and face protection (P280). Wash skin

thoroughly after handling (P264). [1]

First Aid
Measures

IF ON SKIN: Wash with plenty of water (P302 + P352). IF IN EYES: Rinse

cautiously with water for several minutes. Remove contact lenses if present and
easy to do. Continue rinsing (P305 + P351 + P338). Get medical attention if

irritation occurs or persists (P337 + P313, P332 + P313). [1]

Frequently Asked Questions (FAQs)

Q1: What are the critical factors for the long-term storage of 9,9-Bis(6-bromohexyl)fluorene? For long-

term stability, three factors are crucial [1]:

Temperature: Store in a cool place, ideally below 15°C. While it can be kept at room temperature, a
cool environment is recommended to preserve integrity.

Light: Keep the container in a dark place, protected from direct light to prevent photodegradation.
Container: Ensure the container is well-sealed to protect the substance from moisture and

atmospheric contaminants.

Q2: What personal protective equipment (PPE) should I use when handling this compound? Based on

its hazard profile, you should use the following PPE [1]:

Eye Protection: Wear safety glasses or a face shield to prevent eye irritation.

Skin Protection: Wear protective gloves and a lab coat to avoid skin contact.

Q3: The powder seems discolored. What could be the cause? Discoloration (e.g., from white to off-white

or yellow) can indicate degradation. Potential causes include:

Exposure to Light: Extended storage under bright light can cause decomposition.

Temperature Fluctuations: Storage at elevated temperatures can accelerate degradation.
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Solution: If the compound is significantly discolored, it is advisable to dispose of it properly and use a

fresh sample to ensure experimental consistency.

Experimental Guidance & Workflow

The following diagram outlines the key decision points for handling and troubleshooting this material in a

laboratory setting.
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Troubleshooting Guide

Issue Possible Cause Solution

Compound is
discolored (e.g.,
yellow)

Exposure to light, heat,

or moisture over time
[1].

Check storage conditions. Use a fresh batch if purity is

critical for your application.

Skin or eye
contact occurs

Inadequate use of
Personal Protective

Equipment (PPE) [1].

Skin: Wash immediately with plenty of water. Get
medical attention if irritation occurs. Eyes: Rinse

cautiously with water for several minutes. Seek
immediate medical attention [1].

Poor reactivity in
synthesis

Degradation from
improper storage or

expired material.

Verify the purity of the compound via HPLC. Ensure
storage temperature has been consistently below 15°C

[1].

Key Takeaways for Researchers

Stability is Key: The core requirement for this compound is storage in a cool, dark place in a tightly

sealed container [1].
Safety First: Always wear appropriate PPE, as the compound is a known skin and eye irritant [1].

Inspect Before Use: A simple visual inspection can be your first indicator of the material's integrity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b3139900#handling-9-9-bis-6-bromohexyl-fluorene-storage-

conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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